Cas no 65145-14-4 (N,N-Dibenzyl-4-bromoaniline)

• Product Name: N,N-Dibenzyl-4-bromoaniline
• CAS No: 65145-14-4
• MF: C₂₀H₁₈BrN
• MW: 352.267624378204
• MDL: MFCD09037473
• CID: 90296
• PubChem ID: 285423
• Update Time: 2025-10-31

N,N-Dibenzyl-4-bromoaniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dibenzyl-4-bromoaniline
• MFCD09037473
• SCHEMBL2586563
• D5847
• 4-bromo-N,N-dibenzylaniline
• N,N-dibenzyl-4-bromobenzenamine
• 65145-14-4
• FT-0710114
• NSC-142300
• NSC 142300
• AM87121
• 6-OXO-1-PHENYL-1,4,5,6-TETRAHYDRO-PYRIDAZINE-3-CARBOXYLICACID
• AS-75786
• 4-Bromophenyldibenzylamine
• 4-(N,N-dibenzylamino)bromobenzene
• AKOS015947706
• N-(4bromophenyl)-N-(phenylmethyl)benzenemethanamine
• CS-0156318
• Benzenemethanamine, N-(4-bromophenyl)-N-(phenylmethyl)-
• DTXSID60301308
• NSC142300
• DB-073576

• MDL： MFCD09037473
• Inchi： 1S/C20H18BrN/c21-19-11-13-20(14-12-19)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key： RSFLPIGKWXARAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.06200
• Monoisotopic Mass: 351.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 480.0±38.0 °C at 760 mmHg
• Flash Point: 244.1±26.8 °C
• Refractive Index: 1.654
• PSA: 3.24000
• LogP: 5.65590
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N,N-Dibenzyl-4-bromoaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N,N-Dibenzyl-4-bromoaniline

Introduction to N,N-Dibenzyl-4-bromoaniline (CAS No: 65145-14-4)

N,N-Dibenzyl-4-bromoaniline, a compound with the chemical formula C₂₀H₁₉BrN, is a significant molecule in the field of pharmaceutical and chemical research. This compound is characterized by its N,N-dibenzyl substituents attached to a 4-bromoaniline backbone, which imparts unique electronic and steric properties. The CAS number 65145-14-4 uniquely identifies this substance, ensuring precise referencing in scientific literature and industrial applications.

The 4-bromoaniline moiety is particularly noteworthy due to its role as a versatile intermediate in organic synthesis. Its bromine substituent makes it a valuable precursor for further functionalization, enabling the creation of complex molecular architectures. These properties have made N,N-Dibenzyl-4-bromoaniline a subject of extensive interest in the development of novel pharmaceuticals and agrochemicals.

In recent years, the compound has garnered attention for its potential applications in medicinal chemistry. Researchers have explored its utility in designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The N,N-dibenzyl group enhances the solubility and bioavailability of the molecule, making it an attractive candidate for drug development.

One of the most compelling aspects of N,N-Dibenzyl-4-bromoaniline is its versatility in synthetic chemistry. The presence of both benzyl and bromine substituents allows for diverse chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The ability to modify the N,N-dibenzyl group further broadens its synthetic utility, enabling the tuning of physicochemical properties like lipophilicity and metabolic stability.

Recent advancements in computational chemistry have also highlighted the significance of N,N-Dibenzyl-4-bromoaniline in drug discovery. Molecular modeling studies suggest that its structural features make it an effective scaffold for designing molecules with high affinity for specific protein targets. These insights have guided experimental efforts, leading to the identification of novel compounds with improved pharmacological profiles. The integration of experimental data with computational predictions has been instrumental in optimizing lead compounds derived from this intermediate.

The compound's relevance extends beyond pharmaceuticals into materials science. Its electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The 4-bromoaniline core provides a stable aromatic framework, while the N,N-dibenzyl groups influence charge transport characteristics. This dual functionality has sparked interest in exploring N,N-Dibenzyl-4-bromoaniline as a building block for advanced functional materials.

In conclusion, N,N-Dibenzyl-4-bromoaniline (CAS No: 65145-14-4) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it a valuable intermediate in drug development, synthetic chemistry, and materials science. As research continues to uncover new applications, this compound is poised to remain a cornerstone in scientific innovation.